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Compound of Interest

Compound Name: 3-Methylbenzamide

Cat. No.: B1583426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Methylbenzamide (CAS 618-47-

3), a versatile aromatic amide with significant potential in organic synthesis and pharmaceutical

development. This document details its chemical and physical properties, provides established

experimental protocols for its synthesis and purification, and presents a thorough analysis of its

spectroscopic data. Furthermore, it explores the compound's biological activities, with a

particular focus on its role as an inhibitor of dopamine synthesis, a mechanism with potential

therapeutic implications for neurodegenerative disorders such as Parkinson's disease. All

quantitative data is summarized in structured tables for ease of reference, and key processes

are visualized through diagrams generated using Graphviz.

Chemical and Physical Properties
3-Methylbenzamide is a white crystalline solid at room temperature.[1] It is an aromatic amide

derived from toluene, with a methyl group at the meta-position relative to the amide functional

group.[1] This substitution pattern influences its electronic properties and reactivity. The

presence of the amide group allows for hydrogen bonding, affecting its physical characteristics.

[1] It is generally soluble in organic solvents like ethanol and ether and shows lower solubility in

water due to its hydrophobic aromatic core.[1]

Table 1: Physical and Chemical Properties of 3-Methylbenzamide
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Property Value Reference

CAS Number 618-47-3 [1]

Molecular Formula C₈H₉NO [1]

Molecular Weight 135.16 g/mol [2]

Melting Point 94-96 °C [2]

Boiling Point 288 °C [3]

Density 1.0804 g/cm³ [4]

Appearance White crystalline solid [1]

Synonyms
m-Toluamide, 3-Toluamide, m-

Methylbenzamide
[1]

InChI Key
WGRPQCFFBRDZFV-

UHFFFAOYSA-N

SMILES CC1=CC=CC(=C1)C(N)=O

Synthesis and Purification
Synthesis from 3-Methylbenzoyl Chloride and Ammonia
A common and efficient method for the synthesis of 3-Methylbenzamide is the reaction of 3-

methylbenzoyl chloride with ammonia. This reaction proceeds via a nucleophilic acyl

substitution mechanism.

Experimental Protocol:

In a well-ventilated fume hood, dissolve 3-methylbenzoyl chloride (1 equivalent) in a suitable

anhydrous solvent such as diethyl ether or dichloromethane in a round-bottom flask

equipped with a magnetic stirrer and a dropping funnel.

Cool the solution in an ice bath to 0-5 °C.

Slowly add a concentrated aqueous solution of ammonia (a slight excess, ~1.1 equivalents)

dropwise to the stirred solution of 3-methylbenzoyl chloride. The reaction is exothermic, and
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the temperature should be maintained below 10 °C.

After the addition is complete, continue stirring the reaction mixture at room temperature for

1-2 hours to ensure the reaction goes to completion.

The crude 3-Methylbenzamide will precipitate out of the solution. Collect the solid by

vacuum filtration and wash it with cold water to remove any ammonium chloride byproduct.

The crude product can then be purified by recrystallization.

3-Methylbenzoyl Chloride

Reaction at 0-5 °C

Ammonia (aq)

Crude 3-Methylbenzamide
 + Ammonium Chloride Vacuum Filtration Recrystallization Pure 3-Methylbenzamide

Click to download full resolution via product page

Synthesis workflow for 3-Methylbenzamide.

Purification by Recrystallization
Recrystallization is a standard technique for purifying solid organic compounds.[3] The choice

of solvent is crucial for effective purification.

Experimental Protocol:

Transfer the crude 3-Methylbenzamide to an Erlenmeyer flask.

Add a minimal amount of a suitable hot solvent (e.g., a mixture of ethanol and water, or

toluene) to dissolve the solid completely.[3]

If colored impurities are present, a small amount of activated charcoal can be added to the

hot solution, which is then hot filtered to remove the charcoal.

Allow the hot, saturated solution to cool slowly to room temperature. Crystals of 3-
Methylbenzamide will form as the solubility decreases.
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Further cooling in an ice bath can maximize the yield of the crystals.

Collect the purified crystals by vacuum filtration, washing them with a small amount of the

cold recrystallization solvent to remove any remaining soluble impurities.[5]

Dry the crystals in a desiccator or a vacuum oven to remove any residual solvent.

Spectroscopic Data
The structure of 3-Methylbenzamide can be confirmed by various spectroscopic techniques,

including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass

Spectrometry (MS).

Table 2: ¹H NMR Spectroscopic Data for 3-Methylbenzamide (in CDCl₃)

Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Reference

7.65 s 1H Ar-H [6]

7.59-7.51 m 1H Ar-H [6]

7.45-7.42 m 2H Ar-H [6]

6.19 br s 2H -NH₂ [6]

2.39 s 3H -CH₃ [6]

Table 3: ¹³C NMR Spectroscopic Data for 3-Methylbenzamide (in CDCl₃)
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Chemical Shift (δ, ppm) Assignment Reference

170.54 C=O [6]

138.34 Ar-C [6]

133.52 Ar-C [6]

132.82 Ar-C [6]

128.65 Ar-CH [6]

128.16 Ar-CH [6]

124.48 Ar-CH [6]

21.33 -CH₃ [6]

Table 4: Key IR Absorption Bands for 3-Methylbenzamide

Wavenumber
(cm⁻¹)

Intensity Assignment Reference

~3400-3200 Strong, Broad N-H stretch (amide) [7]

~1660 Strong C=O stretch (amide I) [7]

~1600 Medium N-H bend (amide II) [7]

~3050 Medium Aromatic C-H stretch [7]

~2950 Medium Aliphatic C-H stretch [7]

Table 5: Mass Spectrometry Data for 3-Methylbenzamide

m/z Relative Intensity Assignment Reference

135 High Molecular ion [M]⁺ [8]

119 High [M - NH₂]⁺ [8]

91 High [C₇H₇]⁺ (tropylium ion) [8]
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Biological Activity and Applications
3-Methylbenzamide has garnered interest in the field of drug development due to its potential

biological activities. It is primarily recognized for its role as an intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1]

Inhibition of Dopamine Synthesis
One of the most significant reported biological activities of 3-Methylbenzamide is its ability to

inhibit the enzyme that catalyzes the conversion of tyrosine to dopamine.[9] This suggests a

potential therapeutic application in conditions characterized by excessive dopamine production

or for modulating dopaminergic pathways. This inhibitory action is particularly relevant to

research in neurodegenerative disorders like Parkinson's disease, where the regulation of

dopamine levels is a key therapeutic strategy.[9]

The synthesis of dopamine is a critical pathway in the central nervous system. The rate-limiting

step is the conversion of L-tyrosine to L-DOPA, catalyzed by the enzyme tyrosine hydroxylase.
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Dopamine Synthesis Pathway
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Inhibition of the dopamine synthesis pathway.
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Other Reported Activities
Preliminary studies have also indicated that 3-Methylbenzamide may have effects on the

cardiovascular system, including causing a decrease in blood pressure and blood viscosity.[9]

Furthermore, it has been shown to bind with high affinity to plasma proteins such as albumin

and alpha 1-acid glycoprotein, an important consideration for its pharmacokinetic profile.[9]

Safety and Handling
3-Methylbenzamide should be handled with appropriate safety precautions in a laboratory

setting. It is classified as an irritant to the eyes, respiratory system, and skin. Therefore,

personal protective equipment, including safety goggles, gloves, and a lab coat, should be

worn when handling this compound. Work should be conducted in a well-ventilated area or a

fume hood to avoid inhalation of dust. In case of contact with skin or eyes, the affected area

should be rinsed immediately with plenty of water.

Conclusion
3-Methylbenzamide is a valuable compound for researchers and scientists in the fields of

organic chemistry and drug discovery. Its straightforward synthesis, well-characterized

spectroscopic properties, and intriguing biological activities, particularly its potential as a

modulator of dopamine synthesis, make it a subject of ongoing interest. This technical guide

provides a solid foundation of data and protocols to facilitate further research and development

involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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